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Application Notes
Proteolysis-targeting chimeras (PROTACs) are revolutionary heterobifunctional molecules

designed to hijack the cell's natural protein degradation machinery to eliminate specific proteins

of interest (POIs).[1] These molecules consist of a ligand that binds to a target protein, a

second ligand that recruits an E3 ubiquitin ligase, and a linker connecting the two.[1]

Thalidomide and its analogs are widely used as E3 ligase ligands that bind to Cereblon

(CRBN), a substrate receptor of the CUL4-DDB1-RBX1 E3 ubiquitin ligase complex.[1][2]

The solid-phase synthesis of PROTACs presents considerable advantages over traditional

solution-phase chemistry, including simplified purification, the ability to drive reactions to

completion using excess reagents, and amenability to automated and parallel synthesis for the

rapid generation of PROTAC libraries.[1] This guide provides detailed protocols for the solid-

phase synthesis of thalidomide-based PROTACs, focusing on a modular approach that allows

for flexibility in the choice of POI ligand and linker.
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Mechanism of Action
Thalidomide-based PROTACs function by inducing the formation of a ternary complex between

the target protein (POI) and the CRBN E3 ligase complex.[1] This proximity leads to the

polyubiquitination of the POI, marking it for degradation by the 26S proteasome.[1][3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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